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Compound of Interest

Compound Name: 10-Chloro-3-decyne

Cat. No.: B108090 Get Quote

This guide provides a detailed, procedural framework for the safe and compliant disposal of 10-
chloro-3-decyne (CAS No. 18295-64-2). Designed for researchers, chemists, and laboratory

personnel in the pharmaceutical and life sciences sectors, this document synthesizes

regulatory standards with practical, field-proven insights to ensure operational safety and

environmental stewardship. The following protocols are grounded in an understanding of the

compound's chemical nature, potential hazards, and the regulatory landscape governing

chemical waste management.

Hazard Assessment and Chemical Profile
A thorough understanding of a compound's properties is the foundation of its safe

management. While the Safety Data Sheet (SDS) for 10-chloro-3-decyne may state that the

chemical is not considered hazardous under the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.1200), this classification pertains to immediate health and physical hazards

under normal handling, not its environmental impact or disposal requirements[1].

From a waste management perspective, the presence of a halogen (chlorine) atom classifies

10-chloro-3-decyne as a halogenated organic compound[2][3]. This classification is

paramount as it dictates the required segregation, handling, and ultimate disposal pathway,

which is typically high-temperature incineration by a licensed hazardous waste facility[2][4].

Furthermore, the alkyne functional group (carbon-carbon triple bond) introduces potential

reactivity hazards that must be considered to prevent dangerous chemical reactions within the

waste container[5][6].
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Table 1: Chemical and Physical Properties of 10-Chloro-3-decyne

Property Value Source

CAS Number 18295-64-2 [1][7][8]

Molecular Formula C₁₀H₁₇Cl [7][8]

Molecular Weight 172.69 g/mol [7][8]

Synonyms 10-Chlorodec-3-yne [7][8]

| Classification | Halogenated Organic Compound |[2][3] |

Mandatory Personal Protective Equipment (PPE)
Prior to handling 10-chloro-3-decyne in any capacity, including disposal, all personnel must be

equipped with the appropriate PPE to prevent dermal contact and eye exposure.

Eye Protection: Wear tightly fitting safety goggles or a full-face shield, compliant with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[1].

Hand Protection: Use chemically resistant gloves, such as neoprene or butyl rubber. Always

inspect gloves for integrity before use and change them immediately if contamination is

suspected[3].

Protective Clothing: A standard laboratory coat is required. For operations with a higher risk

of splashing, a chemical-resistant apron should be worn over the lab coat[1].

Ventilation: All handling and commingling of waste should occur within a certified chemical

fume hood to minimize inhalation exposure[3][9].

Waste Segregation and Collection Protocol
The cornerstone of proper chemical disposal is rigorous waste segregation. Mixing

incompatible waste streams can result in dangerous reactions and significantly increases

disposal costs and complexity[3][10]. The following step-by-step protocol must be followed.
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Step 1: Identify and Classify the Waste Immediately classify all waste containing 10-chloro-3-
decyne, including pure compound, reaction mixtures, and contaminated materials (e.g., pipette

tips, silica gel, absorbent pads), as Halogenated Organic Waste[2][9].

Step 2: Select the Appropriate Waste Container Use only designated, leak-proof containers

specifically for halogenated organic waste[9]. These containers must be in good condition,

compatible with the chemical, and feature a threaded, sealable cap[3][9].

Step 3: Label the Container Correctly and Comprehensively Proper labeling is a regulatory

requirement and essential for safety.

Affix a "Hazardous Waste" tag to the container before adding the first drop of waste[3][9].

Clearly write the full chemical name, "Waste 10-Chloro-3-decyne," and list all other

chemical constituents and their approximate percentages[3]. Do not use abbreviations or

chemical formulas[9].

Keep a running log of the contents as they are added to ensure an accurate manifest[10].

Step 4: Avoid Incompatible Mixtures The alkyne functional group in 10-chloro-3-decyne
presents specific reactivity risks. Acetylenic compounds can react violently with certain

substances[5]. Do not mix this waste stream with the materials listed in the table below.

Table 2: Materials Incompatible with 10-Chloro-3-decyne Waste
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Incompatible Class Examples Rationale for Segregation

Strong Oxidizing Agents
Nitrates, Perchlorates,
Peroxides, Chromates

Can lead to violent,
exothermic, or explosive
reactions with the alkyne
group[5].

Strong Bases
Sodium Hydroxide, Potassium

Hydroxide

Can promote vigorous or

uncontrolled polymerization or

other reactions.

Certain Metals
Copper, Silver, Mercury,

Magnesium, Zinc

Terminal alkynes can form

shock-sensitive, explosive

acetylide compounds with

these metals. While 10-chloro-

3-decyne is an internal alkyne,

caution is warranted,

especially under basic

conditions[5][6].

Non-Halogenated Waste
Acetone, Hexane, Toluene,

Ethanol

Co-mingling increases disposal

costs and violates standard

waste segregation protocols[3]

[10].

| Aqueous Waste | Acidic or basic aqueous solutions | Organic and aqueous wastes must

always be collected separately[2]. |

Disposal Pathway and Workflow
For research and development laboratories, the only appropriate disposal pathway for

halogenated organic waste is through the institution's Environmental Health and Safety (EHS)

office for transfer to a licensed hazardous waste contractor. On-site treatment is generally not

feasible or permitted in a standard laboratory setting[11][12]. The workflow below outlines the

decision-making process from generation to disposal.
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In-Laboratory Procedures

EHS & Contractor Procedures

Waste Generation
(Pure 10-chloro-3-decyne

or mixtures)

Step 1: Classify as
'Halogenated Organic Waste'

Step 2: Use Designated
Halogenated Waste Container

  Proceed with Protocol

Step 3: Attach 'Hazardous Waste' Tag
& Log Contents

Step 4: Store Safely in
Satellite Accumulation Area (SAA)

Schedule Waste Pickup
with EHS Office

Complete Hazardous
Waste Manifest

Licensed Contractor Transports
Waste Off-Site

Final Disposal via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 10-chloro-3-decyne.
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Spill and Emergency Procedures
In the event of a spill, immediate and correct action is crucial to mitigate exposure and

environmental contamination.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary. Ensure

the area is well-ventilated[9].

Control Ignition Sources: Extinguish all nearby flames and turn off spark-producing

equipment.

Contain the Spill: Use an inert absorbent material such as sand, silica gel, or a universal

binder to soak up the spill. Do not use combustible materials like paper towels as the primary

absorbent[9].

Collect Waste: Carefully sweep or scoop the absorbent material into a sealable, compatible

container. Use spark-proof tools if available[1].

Label and Dispose: Label the container as "Spill Debris containing 10-chloro-3-decyne" and

manage it as halogenated organic hazardous waste for disposal via your EHS office[9].

Decontaminate: Clean the spill area thoroughly with soap and water.

Seek Medical Attention: If skin or eye contact occurs, flush the affected area with copious

amounts of water for at least 15 minutes and seek immediate medical attention[1].

Regulatory Context
In the United States, the management and disposal of chemical waste are governed by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA)[13][14]. Halogenated organic compounds are a specific focus of these regulations due

to their potential for environmental persistence and the hazardous byproducts that can form

during improper disposal. Adherence to the procedures outlined in this guide will help ensure

your laboratory remains in compliance with federal, state, and local regulations[11].
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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